Cas no 61920-48-7 (1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)-)

1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)- structure
61920-48-7 structure
Product Name:1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)-
CAS No:61920-48-7
MF:C13H26O2
MW:214.344344615936
CID:463095
PubChem ID:23343580
Update Time:2025-04-19

1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 2,2-diethyl-5,5-dimethyl-4-(1-methylethyl)-
    • 2,2-diethyl-5,5-dimethyl-4-propan-2-yl-1,3-dioxane
    • SCHEMBL11464433
    • 61920-48-7
    • DTXSID10633207
    • 2,2-Diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-dioxane
    • Inchi: 1S/C13H26O2/c1-7-13(8-2)14-9-12(5,6)11(15-13)10(3)4/h10-11H,7-9H2,1-6H3
    • InChI Key: CHDWHRVQAASQBA-UHFFFAOYSA-N
    • SMILES: O1C(CC)(CC)OCC(C)(C)C1C(C)C

Computed Properties

  • Exact Mass: 214.19338
  • Monoisotopic Mass: 214.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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